(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol;trihydrate

• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol;trihydrate
• InChI: InChI=1S/C14H17NO6.3H2O/c16-6-10-11(17)12(18)13(19)14(21-10)20-9-5-15-8-4-2-1-3-7(8)9;;;/h1-5,10-19H,6H2;3*1H2/t10-,11-,12+,13-,14-;;;/m1.../s1
• InChI Key: FAVNNZSQALVSCE-MRDGAMQGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)OC3C(C(C(C(O3)CO)O)O)O.O.O.O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O.O.O.O
• Molecular Formula: C14H23NO9
• Molecular Weight: 349.33 g/mol

Description

(2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol;trihydrate, also known as (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol;trihydrate, is a useful research compound. Its molecular formula is C14H23NO9 and its molecular weight is 349.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Traditional Chinese Medicine

Indican, also known as Indigo naturalis, is extensively used in traditional Chinese medicine. It has a wide spectrum of pharmacological properties and can be used to treat numerous ailments such as leukemia, psoriasis, and ulcerative colitis.

Pharmacology

Indican has a variety of pharmacological activities, such as anti-inflammatory, antioxidant, antibacterial, antiviral, and immunomodulatory. It has very good clinical effects on psoriasis, leukemia, and ulcerative colitis. However, it should be noted that long-term use of Indican may produce some reversible adverse reactions.

Cytotoxicity Studies

Studies on normal mammalian cells are necessary to identify cytotoxicity and prevent adverse effects of functional foods that contain these dyes. In a study, the effects of Indican were evaluated by flow cytometry using appropriate fluorescent probes in rat thymic lymphocytes. The results suggested that Indican induces both apoptotic and non-apoptotic cell death. Therefore, Indican should be removed from products that contain dye plant extracts.

Herbal Medicine

Indican, also known as Indigo naturalis, is a blue dye in ancient times and an extensively used traditional Chinese medicine. It has a wide spectrum of pharmacological properties and can be used to treat numerous ailments such as leukemia, psoriasis, and ulcerative colitis.

Synthetic Biology

Isatis indigotica Fort., a species with an ancient and well-documented history as an indigo dye and medicinal plant, is often confused with Isatis tinctoria L., a medicinal plant in Europe. The usage development history, clinical applications, pharmacological activities, and chemical components of I. indigotica are also summarized. Lignans, indole alkaloids, and their corresponding derivatives have been identified as the major active ingredients of I. indigotica and are associated with anti-viral, anti-inflammatory, anti-cancer, and other health-promoting activities.

Textile Industry

Indican is used in the textile industry for dyeing fabrics. Researchers have described a more environmentally friendly method of making and applying indigo dye that relies on genetically engineered bacteria.

Health Supplements

Many businesses thrive by producing health supplements from agricultural products, as exemplified by the production of functional (or health) foods using plants traditionally cultivated in rural areas. Dyes, such as Indican, present in dye plants, possess antibacterial, antifungal, and antiproliferative activities. However, these effects may also lead to cytotoxicity.

Traditional Knowledge and Material Basis

To explore the characteristics and material basis of the traditional knowledge, researchers analyzed 21 indigo-paste samples using high-performance liquid chromatography with diode-array detection (HPLC-DAD), pH, and particle size analyses. Results showed that local people possess unique knowledge to identify natural indigo.